Cas no 62160-92-3 (1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester
• CAS No: 62160-92-3
• MF: C₁₈H₁₅ClN₂O₂
• MW: 326.776903390884
• CID: 455903
• PubChem ID: 3395134
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester
• ethyl 1-(4-chlorophenyl)-5-phenylpyrazole-3-carboxylate
• AKOS001675435
• EU-0046311
• ethyl 1-(4-chlorophenyl)-5-phenyl-1H-pyrazole-3-carboxylate
• DTXSID70392106
• 62160-92-3

• Inchi： 1S/C18H15ClN2O2/c1-2-23-18(22)16-12-17(13-6-4-3-5-7-13)21(20-16)15-10-8-14(19)9-11-15/h3-12H,2H2,1H3
• InChI Key： KWIBTNACMQKSKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=CC(C(=O)OCC)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 326.08235
• Monoisotopic Mass: 326.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12